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Compound of Interest

Compound Name: Fluorine perchlorate
CAS No.: 10049-03-3
Cat. No.: B12752894
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Fluorine perchlorate is an extremely unstable and dangerously explosive
compound. The information provided herein is for academic and research purposes only.
Attempting to synthesize or handle this substance requires expert knowledge and specialized
equipment. Extreme caution is advised.

Nomenclature and Identification

Fluorine perchlorate is a rarely encountered inorganic compound with a unique chemical
structure and high reactivity. Proper identification is crucial for safety and research accuracy.
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Identifier Value
CAS Number 10049-03-3[1]
IUPAC Name Perchloryl hypofluorite[1]
Fluorine perchlorate, Chlorine tetroxyfluoride,
Synonyms ) ) )
Chlorine fluoride oxide (CIO4F)
Chemical Formula FCIO4 or FOCIO3[1]

Physicochemical Properties

The quantitative properties of fluorine perchlorate highlight its volatile and energetic nature.

Property Value

Molecular Weight 118.45 g/mol [2]

Appearance Colorless gas with a penetrating odor[1]
Melting Point -167.3 °C[1]

Boiling Point -16 °C[1]

Standard Enthalpy of Formation (AfHO ) +9 kcal/mol[1]

Experimental Protocols for Synthesis

Detailed, step-by-step experimental protocols for the synthesis of fluorine perchlorate are not
readily available in open literature due to the compound's extreme hazardousness. However,
two primary methods have been reported.

Synthesis from Fluorine and Perchloric Acid

This method was first reported by Rohrback and Cady in 1947.[1][3] It involves the direct
fluorination of aqueous perchloric acid.

Overall Reaction: F2 + HCIO4 - FCIOa4 + HF[1]
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General Procedure: The synthesis is conducted by passing fluorine gas over cold,
concentrated (typically 60-72%) aqueous perchloric acid.[4] The reaction is highly exothermic
and produces the dangerously explosive fluorine perchlorate gas, which must be handled
with extreme care in a specialized apparatus, likely constructed from materials resistant to both
fluorine and perchloric acid, such as platinum or nickel alloys.

Thermal Decomposition of Tetrafluoroammonium
Perchlorate

This method is reported to yield very pure fluorine perchlorate that can be manipulated and
frozen without explosion.[1]

Overall Reaction: NF4ClOa4 — NFs + FCIOa4[1]

General Procedure: The thermal decomposition of tetrafluoroammonium perchlorate (NF2ClOa)
is performed under controlled heating. The resulting gaseous products, nitrogen trifluoride
(NF3) and fluorine perchlorate (FCIOa4), would then be separated, likely through fractional
condensation.

Chemical Reactivity and Hazards

Fluorine perchlorate is a powerful oxidizing agent and is highly unpredictable. Its hazardous
nature stems from the weak O-F bond and the +7 oxidation state of the chlorine atom.[1]

o Explosive Instability: It is an extremely unstable gas that can explode spontaneously.[1]
Detonation can be triggered by contact with small amounts of reducing agents, organic
compounds, dust, or even rough surfaces.

o Strong Oxidizer: It reacts vigorously with reducing agents. For instance, it oxidizes iodide
ions to iodine.[1]

o Reaction with lodide: FOCIO3 + 2l - CIOa=+ F~ + 12

o Reactions with Organic Compounds: It reacts explosively with many organic materials. Its
reaction with tetrafluoroethylene is an example of an addition reaction.[1]

o Reaction with Tetrafluoroethylene: CF2=CF2 + FOCIOs — CFsCF20CIO3
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Mandatory Visualizations
Synthesis Workflows

Synthesis Workflow 1: Fluorination of Perchloric Acid
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Caption: Fluorination of Perchloric Acid Synthesis Workflow.

Synthesis Workflow 2: Thermal Decomposition
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Caption: Thermal Decomposition Synthesis Workflow.

Logical Relationship: Hazards and Incompatibilities
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Caption: Hazards and Incompatibilities of Fluorine Perchlorate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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